Cas no 7116-36-1 (Ethyl 3-(4-chlorophenyl)propanoate)

• Product Name: Ethyl 3-(4-chlorophenyl)propanoate
• CAS No: 7116-36-1
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD07772956
• CID: 976166
• PubChem ID: 10921830
• Update Time: 2025-04-19

Ethyl 3-(4-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-chlorophenyl)propanoate
• 3-(4-chloro-phenyl)-propionic acid ethyl ester
• ETHYL-3-(4-CHLORO PHENYL) PROPIONATE
• 4-Chloro-benzenepropanoic acid ethyl ester
• ethyl 4-chlorobenzenepropanoate
• Ethyl p-chlorohydrocinnamate
• 3-(4-Chlorophenyl)propionic acid ethyl ester
• 3-(4-CHLORO-PHENYL)-PROPIONIc acidETHYLESTER
• YNEYMDBBOTWIAL-UHFFFAOYSA-N
• Ethyl 3-(4'-chlorophenyl)propionate
• Benzenepropanoicacid,4-chloro-,ethylester
• 4-Chlorobenzenepropanoic acid ethyl ester
• Benz
• FT-0736166
• DTXSID30448436
• CS-M2499
• 3-(4-chlorophenyl)Propanoic acid ethyl ester
• CS-13258
• SCHEMBL95661
• 7116-36-1
• Benzenepropanoic acid, 4-chloro-, ethyl ester
• MFCD07772956
• AMY4092
• Ethyl3-(4-chlorophenyl)propanoate
• AKOS009166966
• DA-03369

• MDL： MFCD07772956
• Inchi： 1S/C11H13ClO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-4,6-7H,2,5,8H2,1H3
• InChI Key： YNEYMDBBOTWIAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 212.06000
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 158-159℃/15Torr
• PSA: 26.30000
• LogP: 2.83570